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Compound of Interest

Compound Name: Strontium bromide

Cat. No.: B079252 Get Quote

A Comprehensive Guide to the Ionic Conductivity of Strontium Bromide and Other Prominent

Solid Electrolytes

For researchers and professionals in the fields of materials science and drug development, the

quest for efficient solid electrolytes is paramount. Among the myriad of options, Strontium
Bromide (SrBr₂) presents unique characteristics, particularly its phase transition to a

superionic state at elevated temperatures. This guide provides an objective comparison of the

ionic conductivity of Strontium Bromide with other well-established solid electrolytes,

supported by experimental data and detailed methodologies.

Comparative Analysis of Ionic Conductivity
The ionic conductivity of a solid electrolyte is a critical measure of its ability to transport ions.

Below is a comparative summary of the ionic conductivity of Strontium Bromide and other

selected solid electrolytes at various temperatures.
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Solid Electrolyte Formula Temperature (°C)
Ionic Conductivity
(S/cm)

Strontium Bromide (α-

phase)
α-SrBr₂ < 650

(low, specific values

vary)

Strontium Bromide (β-

phase)
β-SrBr₂ ~650 ~1[1]

Y-stabilized Zirconia

(YSZ)
(Y₂O₃)₀.₀₈(ZrO₂)₀.₉₂ 600 0.02

800 ~0.1

1000 ~0.2

LSGM
La₀.₈Sr₀.₂Ga₀.₈Mg₀.₂O

₃
600 ~0.01 - 0.04

800 ~0.1 - 0.15

NASICON Na₃Zr₂Si₂PO₁₂ 25 ~1 x 10⁻³ - 1 x 10⁻⁴

300 ~0.1 - 0.2

Silver Iodide (α-

phase)
α-AgI > 147 > 1

Silver Iodide (β-

phase)
β-AgI 25 ~1 x 10⁻⁶ - 1 x 10⁻⁴

Note: The ionic conductivity of α-SrBr₂ is generally low and increases with temperature. The

dramatic increase to ~1 S/cm occurs at the α to β phase transition temperature of

approximately 650°C (920 K)[1].

Understanding the Superionic Transition in
Strontium Bromide
Strontium Bromide exists in a tetragonal crystal structure (α-phase) at room temperature.

Around 920 K (650 °C), it undergoes a first-order solid-solid phase transition to a cubic fluorite

structure (β-phase)[1]. This transition is accompanied by a significant increase in ionic
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conductivity, reaching approximately 1 S/cm, a value comparable to that of molten SrBr₂[1].

This remarkable enhancement is attributed to extensive disorder within the bromide sublattice

in the β-phase, which facilitates the high mobility of bromide ions[1].

Experimental Methodologies for Measuring Ionic
Conductivity
The accurate determination of ionic conductivity is crucial for evaluating and comparing solid

electrolytes. The two primary techniques employed for this purpose are Electrochemical

Impedance Spectroscopy (EIS) and the Four-Probe Method.

Electrochemical Impedance Spectroscopy (EIS)
EIS is a powerful non-destructive technique used to characterize the electrical properties of

materials. It involves applying a small amplitude alternating current (AC) signal over a wide

range of frequencies to the material and measuring the resulting impedance.

Experimental Protocol for Solid Electrolytes:

Sample Preparation: The solid electrolyte material is typically pressed into a dense pellet.

The parallel surfaces of the pellet are coated with a conductive material (e.g., platinum, gold,

or silver paste) to serve as electrodes.

Cell Assembly: The pellet is placed in a measurement cell with electrical contacts. For high-

temperature measurements, the cell is placed inside a furnace with precise temperature

control.

Measurement: An AC voltage (typically 10-100 mV) is applied across the sample, and the

impedance is measured over a frequency range that can span from MHz to mHz.

Data Analysis: The collected impedance data is often visualized in a Nyquist plot (imaginary

part vs. real part of impedance). The bulk resistance of the electrolyte is determined from the

intercept of the impedance arc with the real axis. The ionic conductivity (σ) is then calculated

using the formula:

σ = L / (R * A)
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where L is the thickness of the pellet, R is the bulk resistance, and A is the electrode area.

Four-Probe Method
The four-probe method is another standard technique for measuring the resistivity (the inverse

of conductivity) of materials, which effectively eliminates the influence of contact resistance.

Experimental Protocol for Solid Electrolytes:

Sample Preparation: A bar- or wafer-shaped sample of the solid electrolyte is prepared.

Probe Configuration: Four equally spaced, co-linear probes are brought into contact with the

surface of the sample.

Measurement: A constant DC current is passed through the two outer probes, and the

voltage difference is measured between the two inner probes.

Calculation: The resistivity (ρ) is calculated from the measured current (I) and voltage (V),

and a geometric correction factor (C.F.) that depends on the probe spacing and sample

dimensions. The ionic conductivity (σ) is the reciprocal of the resistivity (σ = 1/ρ).

Logical Workflow for Comparing Solid Electrolyte
Ionic Conductivity
The following diagram illustrates the logical process for the comparative evaluation of the ionic

conductivity of solid electrolytes.
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Caption: Workflow for comparing solid electrolyte ionic conductivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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